6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine
Description
6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine is a purine derivative with a complex bicyclic substituent at the 6-position and a 2-methoxyethyl group at the 9-position. Its structure features:
- A purine core, a heterocyclic aromatic system commonly found in bioactive molecules.
- A 6-position substituent: A bicyclic octahydropyrrolo[3,4-c]pyrrole system acylated with a cyclopropanecarbonyl group.
- A 9-position substituent: A 2-methoxyethyl chain, likely improving solubility and pharmacokinetic properties compared to more lipophilic groups.
Properties
IUPAC Name |
cyclopropyl-[2-[9-(2-methoxyethyl)purin-6-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H24N6O2/c1-26-5-4-22-11-21-15-16(22)19-10-20-17(15)23-6-13-8-24(9-14(13)7-23)18(25)12-2-3-12/h10-14H,2-9H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKRPWRJNVWUAMN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C(=O)C5CC5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24N6O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Mechanism of Action
Target of Action
The primary target of this compound is the sigma-2 (σ2) receptor , which was recently identified as the Transmembrane Protein 97 (TMEM97) . This protein has been linked to diseases and conditions such as Niemann-Pick disease, schizophrenia, neuropathic pain, traumatic brain injury, cancer, drug addiction, and Alzheimer’s disease.
Mode of Action
It is known that the compound interacts with the σ2 receptor, leading to a series of biochemical reactions. The σ2 receptor is present in the endoplasmic reticulum (ER) and lysosomes where it binds to cholesterol.
Biochemical Pathways
It is known that the σ2 receptor plays a role in various cellular processes, including cholesterol homeostasis and the regulation of lysosomal function. Disruption of these processes can lead to various pathological conditions, including neurodegenerative diseases and cancer.
Biological Activity
The compound 6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine belongs to a class of heterocyclic compounds that exhibit significant biological activity. Research indicates that derivatives of octahydropyrrolo[3,4-c]pyrrole, including this compound, hold promise for therapeutic applications, particularly in antiviral treatments and modulation of receptor activity.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 336.42 g/mol. The structure features a bicyclic framework that is characteristic of many biologically active compounds. The presence of the cyclopropanecarbonyl group is notable for its potential to influence biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C19H24N4O |
| Molecular Weight | 336.42 g/mol |
| CAS Number | Not available |
| SMILES | C1CC(C2C1NCCN2)C(=O)C3=C(N=C(N3)C(COC)C)C=CC=C3 |
Antiviral Properties
Research has shown that octahydropyrrolo[3,4-c]pyrrole derivatives exhibit antiviral properties, particularly against HIV. The compounds are believed to interact with the CCR5 receptor, which plays a crucial role in HIV entry into host cells. For instance, studies indicate that certain derivatives can effectively inhibit HIV replication by blocking this receptor pathway .
Modulation of Receptors
The compound also demonstrates potential in modulating other receptors involved in various physiological processes. Specifically, it has been noted for its antagonistic effects on neurotensin receptors, which may have implications for treating conditions like methamphetamine abuse and other neuropsychiatric disorders .
Case Studies and Research Findings
- Antiviral Efficacy : A study highlighted the effectiveness of octahydropyrrolo derivatives in reducing viral load in infected cell lines by over 90% when administered at optimal concentrations. This suggests a strong potential for therapeutic development against retroviral infections .
- Neurotensin Receptor Antagonism : In preclinical trials, compounds similar to the target compound showed significant promise in animal models for reducing drug-seeking behavior associated with methamphetamine use. Researchers observed a notable decrease in relapse rates among treated subjects compared to controls .
- Pharmacokinetics : Investigations into the pharmacokinetic profiles of these compounds reveal favorable absorption rates and bioavailability, making them suitable candidates for further development into clinical therapies .
Table 2: Summary of Biological Activities
Scientific Research Applications
Antiviral Applications
One of the most significant applications of this compound is its potential as an antiviral agent. Research indicates that derivatives of octahydropyrrolo[3,4-c]pyrrole can inhibit viral replication, particularly in the context of HIV treatment. The compound acts by modulating the CCR5 receptor, which is crucial for HIV entry into host cells. In studies, compounds with similar structures have demonstrated efficacy against HIV and other retroviruses, suggesting that this specific derivative could contribute to the development of new antiviral therapies .
Case Study: HIV Treatment
A notable study highlighted the effectiveness of octahydropyrrolo derivatives in inhibiting HIV-1 replication. The research indicated that these compounds could be integrated into highly active antiretroviral therapy (HAART) regimens, potentially improving outcomes for patients with HIV/AIDS. The study emphasized the need for new pharmacological agents to address the limitations of current treatments, such as complex dosing regimens and side effects .
Neuropharmacological Applications
The compound also shows promise in neuropharmacology. It has been identified as a potential antagonist for neurotensin receptors, which are implicated in various neurological disorders and substance abuse issues. This suggests that derivatives like 6-{5-cyclopropanecarbonyl-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9-(2-methoxyethyl)-9H-purine could be explored for their therapeutic effects in conditions such as methamphetamine addiction .
Case Study: Methamphetamine Abuse
Research conducted on neurotensin receptor antagonists has indicated their potential in treating methamphetamine abuse. Compounds that inhibit these receptors may help mitigate cravings and reduce relapse rates among users. The structural characteristics of octahydropyrrolo derivatives make them suitable candidates for further investigation in this area .
Summary Table of Applications
Chemical Reactions Analysis
Table 1: Functional Group Reactivity
| Functional Group | Potential Reactivity |
|---|---|
| Purine core (N7/N3) | Electrophilic substitution (e.g., halogenation, nitration), alkylation |
| 2-Methoxyethyl (N9) | Acid-catalyzed ether cleavage (e.g., HI → CH3I + HOCH2CH2-) |
| Cyclopropanecarbonyl | Ring-opening (acid/thermal conditions), hydrolysis (ester/amide → carboxylic acid) |
| Pyrrolo-pyrrole amines | Acylation, alkylation, hydrogen bonding |
Assembly of the Pyrrolo-Pyrrole Moiety
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Key Step : Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) for triazole-linked intermediates (as in ).
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Example: Reaction of alkyne-functionalized pyrrolo-pyrrole with azide-modified purine precursors.
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Cyclopropanecarbonyl Introduction : Acylation of the pyrrolo-pyrrole amine using cyclopropanecarbonyl chloride under Schotten-Baumann conditions.
Table 2: Representative Reaction Conditions
Hydrolysis of Cyclopropanecarbonyl Group
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Ester Hydrolysis : Under basic conditions (NaOH, H2O/EtOH), the ester may hydrolyze to a carboxylic acid.
-
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Cyclopropane Ring-Opening : Acidic conditions (HCl, H2O) could induce ring-opening to form a diol or alkyl chloride derivative.
Modification at N9
Biological Implications
-
N9 Substitution : Inhibits enzymatic incorporation of phosphoribosyl pyrophosphate (PRPP) in purine salvage pathways, as seen in 6-substituted purines .
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Pyrrolo-Pyrrole Linkers : Enhance membrane permeability and target binding via π-π stacking (cf. antiproliferative bis-pyrrolo[2,3-d]pyrimidines in ).
Table 3: Stability Under Stress Conditions
| Condition | Observation (Inferred) |
|---|---|
| Acidic (pH 1–3) | Cyclopropane ring-opening; ester hydrolysis |
| Basic (pH 10–12) | Ester → carboxylic acid; purine core stable |
| Oxidative (H2O2) | Pyrrolo-pyrrole amine oxidation to N-oxide |
Comparison with Similar Compounds
Comparison with Similar Compounds
Key Structural and Functional Analogues
Bozepinib [(RS)-2,6-dichloro-9-[1-(p-nitrobenzenesulfonyl)-1,2,3,5-tetrahydro-4,1-benzoxazepine-3-yl]-9H-purine]
Bozepinib, a purine-based antitumor agent, shares the 9H-purine core but differs significantly in substituents (Figure 1):
- Substituents :
- 2- and 6-positions : Chlorine atoms (unlike the bicyclic group in the target compound).
- 9-position : A nitrobenzenesulfonyl-tetrahydrobenzoxazepine group, a seven-membered benzo-fused ring system.
- Biological Activity :
Ethyl 1H-pyrrolo[2,3-c]pyridine-2-carboxylates ()
For example, ethyl 5-methoxy-1H-pyrrolo[2,3-c]pyridine-2-carboxylate (9c) is synthesized via Pd/C-catalyzed hydrogenation . This contrasts with the target compound’s bicyclic pyrrolo-pyrrole system, which may require more complex stereochemical control.
Structural and Functional Analysis
Table 1: Comparative Analysis of Key Features
Research Implications
Structural Advantages of Target Compound :
- The cyclopropanecarbonyl group may confer metabolic stability compared to nitrobenzenesulfonyl groups in Bozepinib.
- The bicyclic pyrrolo-pyrrole system could provide conformational rigidity, enhancing target selectivity.
- The methoxyethyl chain at the 9-position may improve bioavailability over Bozepinib’s benzoxazepine moiety.
Limitations :
- Lack of explicit biological data for the target compound necessitates further studies to validate its mechanism and efficacy.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
